Cas no 2171202-13-2 ((1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171202-13-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5908348
• PubChem ID: 165571367
• Update Time: 2025-05-25

(1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine
• EN300-1618602
• 2171202-13-2

• Inchi： 1S/C12H21N3/c1-3-7-15-12(9(2)13)8-11(14-15)10-5-4-6-10/h8-10H,3-7,13H2,1-2H3/t9-/m1/s1
• InChI Key： JNSYGPYPCYAFCL-SECBINFHSA-N
• SMILES： N1(CCC)C([C@@H](C)N)=CC(C2CCC2)=N1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine

Compound Introduction: (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171202-13-2)

The compound (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine, identified by its CAS number 2171202-13-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a pyrazole core, combined with a cyclobutyl and propyl substituents, endows the compound with unique physicochemical properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. Pyrazole derivatives, in particular, have shown remarkable promise in various pharmacological contexts. The specific configuration of (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine, with its stereochemically defined (1R) orientation, is crucial for its interaction with biological targets. This stereochemical specificity is often a key determinant in the efficacy and selectivity of drug candidates.

The structural motif of this compound includes a pyrazole ring, which is a well-known pharmacophore in medicinal chemistry. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of bulky cyclobutyl and propyl groups into the pyrazole scaffold enhances the compound's solubility and bioavailability, making it more suitable for oral administration and systemic distribution.

Recent studies have highlighted the importance of pyrazole derivatives in the development of targeted therapies. For instance, modifications to the pyrazole core have led to the discovery of compounds with enhanced binding affinity to specific enzymes and receptors. The structure of (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine suggests that it may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Preliminary computational studies indicate that this compound could exhibit inhibitory activity against key enzymes implicated in these conditions.

The synthesis of this compound involves multi-step organic transformations, requiring careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to achieve the desired stereochemical outcome. The synthetic route not only highlights the ingenuity of modern organic chemistry but also underscores the importance of precision in constructing complex molecular architectures.

In vitro studies have begun to unravel the potential biological activities of (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine. Initial assays have demonstrated promising results in terms of enzyme inhibition and cell-based assays. These findings are particularly exciting as they pave the way for further investigation into its therapeutic potential. The compound's ability to modulate key biological pathways makes it an attractive candidate for preclinical development.

The pharmacokinetic profile of this compound is another critical aspect that has been examined. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This is essential for ensuring that the compound reaches therapeutic levels in vivo and maintains stability throughout its biological half-life. Additionally, preliminary toxicology studies suggest that it is well-tolerated at relevant doses, further supporting its potential as a lead compound.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising candidates like (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1-amine. Molecular modeling techniques have been employed to predict how this compound interacts with its target proteins at an atomic level. These insights have guided medicinal chemists in optimizing its structure for improved potency and selectivity.

Future research directions include exploring derivative compounds generated by modifying the cyclobutyl or propyl substituents. Such modifications could lead to novel analogs with enhanced biological activity or reduced side effects. Additionally, investigating the mechanism of action through structural biology approaches will provide deeper insights into how this compound exerts its therapeutic effects.

The development of new therapeutic agents remains a critical challenge in modern medicine. Compounds like (1R)-1-(3-cyclobutyl-1-propyl-1H-pyrazol-5-yl)ethan-1amine (CAS No. 2171202-13-) represent a testament to the ongoing innovation in pharmaceutical chemistry. By leveraging advanced synthetic methods and interdisciplinary approaches, researchers are paving the way for more effective treatments for a variety of diseases.